Cas no 659-70-1 (Isopentyl 3-methylbutanoate)
Isopentyl 3-methylbutanoate, also known as isopentyl isovalerate, is an ester formed from isopentyl alcohol and isovaleric acid. This compound is characterized by its fruity, apple-like aroma, making it valuable in flavor and fragrance applications. It exhibits good stability under typical storage conditions and is sparingly soluble in water but miscible with common organic solvents. Its low volatility and pleasant odor profile make it suitable for use in perfumery, food flavorings, and synthetic fruit essences. The ester's straightforward synthesis and consistent purity further enhance its utility in industrial and laboratory settings. Its compatibility with other aroma compounds allows for versatile formulation in complex mixtures.
Isopentyl 3-methylbutanoate structure
Product Name:Isopentyl 3-methylbutanoate
CAS No:659-70-1
MF:C10H20O2
MW:172.264603614807
MDL:MFCD00048369
CID:39467
PubChem ID:87571576
Update Time:2025-11-01
Isopentyl 3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- Isopentyl 3-methylbutanoate
- Iso Amyl Isovalerate
- Isovaleric acid isoamyl ester
- n-Amyl-iso-valerianat
- (3-methyl-1-butyl)3-methylbutanoate
- 3-methyl-butanoicaci3-methylbutylester
- 3-methyl-butanoicacid3-methyl-butylester
- 3-methylbutanoicacid3-methylbutylester
- Apple oil
- Butanoicacid,3-methyl-,3-methylbutylester
- Isoamyl valerianate
- 3-Methylbutyl 3-Methylbutanoate
- Isopentyl isovalerate
- Iodoethane
- Isovaleric Acid Isopentyl Ester
-
- MDL： MFCD00048369
- Inchi： 1S/C10H20O2/c1-8(2)5-6-12-10(11)7-9(3)4/h8-9H,5-7H2,1-4H3
- InChI Key： XINCECQTMHSORG-UHFFFAOYSA-N
- SMILES： CC(CCOC(CC(C)C)=O)C
Computed Properties
- Exact Mass: 172.14600
- Monoisotopic Mass: 172.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Colorless or yellowish transparent liquid with apple, banana and other fruit aromas.
- Density: 0.854
- Melting Point: -58.15°C
- Boiling Point: 192-193 ºC
- Flash Point: 152 ºF
- Refractive Index: 1.412
- Solubility: 0.016g/l
- PSA: 26.30000
- LogP: 2.62180
- Merck: 5121
- FEMA: 2085
- Solubility: It is slightly soluble in water and can be miscible with alcohol and ether.
Isopentyl 3-methylbutanoate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- WGK Germany：2
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36/37/39
- RTECS：NY1508000
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R36/37/38
Isopentyl 3-methylbutanoate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Isopentyl 3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I077805-1ml |
Isopentyl 3-Methylbutanoate |
659-70-1 | 1ml |
$64.00 | 2023-05-18 | ||
| TRC | I077805-5ml |
Isopentyl 3-Methylbutanoate |
659-70-1 | 5ml |
$81.00 | 2023-05-18 | ||
| TRC | I077805-10ml |
Isopentyl 3-Methylbutanoate |
659-70-1 | 10ml |
$104.00 | 2023-05-18 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018064-100ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 100ml |
￥53 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018064-25ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 25ml |
￥31 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018064-500ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 500ml |
￥184 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I20590-25ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 25ml |
¥38.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I20590-100ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 100ml |
¥108.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I20590-500ml |
Isopentyl 3-methylbutanoate |
659-70-1 | 98% | 500ml |
￥518.0 | 2022-04-27 | |
| abcr | AB137577-25 ml |
Isovaleric acid isoamyl ester; 98% |
659-70-1 | 25ml |
€42.40 | 2022-06-12 |
Isopentyl 3-methylbutanoate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:659-70-1)isoamyl isovalerate
Order Number:LE3529;LE13593;LE25905218
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:659-70-1)3-Methylbutyl 3-methylbutanoate
Order Number:sfd16888
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Isopentyl 3-methylbutanoate Related Literature
-
Olivier P. Haefliger,Nicolas Jeckelmann Anal. Methods 2013 5 4409
-
Xin Guo,Longkai Shi,Shuai Yang,Roujia Yang,Xinyue Dai,Tao Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Xingguo Wang Food Funct. 2019 10 4220
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3. Synthesis, structure and catalytic activity of ruthenium diaminodiphosphine complexesWai-Kwok Wong,Xiao-Ping Chen,Jian-Ping Guo,Yong-Gui Chi,Wei-Xiong Pan,Wai-Yeung Wong J. Chem. Soc. Dalton Trans. 2002 1139
659-70-1 (Isopentyl 3-methylbutanoate) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:659-70-1)isoamyl isovalerate
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:659-70-1)3-Methylbutyl 3-methylbutanoate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry